Cas no 306977-25-3 (1-(1-METHYL-1,2,3,6-TETRAHYDRO-4-PYRIDINYL)-4-PHENYLPIPERAZINE)

1-(1-METHYL-1,2,3,6-TETRAHYDRO-4-PYRIDINYL)-4-PHENYLPIPERAZINE structure
306977-25-3 structure
Product Name:1-(1-METHYL-1,2,3,6-TETRAHYDRO-4-PYRIDINYL)-4-PHENYLPIPERAZINE
CAS No:306977-25-3
MF:C16H23N3
MW:257.373923540115
CID:6075902
PubChem ID:1487083
Update Time:2025-07-19

1-(1-METHYL-1,2,3,6-TETRAHYDRO-4-PYRIDINYL)-4-PHENYLPIPERAZINE Chemical and Physical Properties

Names and Identifiers

    • 1-(1-METHYL-1,2,3,6-TETRAHYDRO-4-PYRIDINYL)-4-PHENYLPIPERAZINE
    • 1-(1-methyl-1,2,3,6-tetrahydropyridin-4-yl)-4-phenylpiperazine
    • Piperazine, 1-phenyl-4-(1,2,3,6-tetrahydro-1-methyl-4-pyridinyl)-
    • 12G-912
    • 1-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)-4-phenylpiperazine
    • 306977-25-3
    • MFCD00180789
    • Oprea1_384156
    • AKOS015992033
    • Inchi: 1S/C16H23N3/c1-17-9-7-16(8-10-17)19-13-11-18(12-14-19)15-5-3-2-4-6-15/h2-7H,8-14H2,1H3
    • InChI Key: IARZVWMQIGMDMD-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC=C2)CCN(C2=CCN(C)CC2)CC1

Computed Properties

  • Exact Mass: 257.189197746g/mol
  • Monoisotopic Mass: 257.189197746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 9.7Ų

Experimental Properties

  • Density: 1.094±0.06 g/cm3(Predicted)
  • Boiling Point: 409.1±45.0 °C(Predicted)
  • pka: 8.77±0.40(Predicted)

Additional information on 1-(1-METHYL-1,2,3,6-TETRAHYDRO-4-PYRIDINYL)-4-PHENYLPIPERAZINE

Research Update on 1-(1-Methyl-1,2,3,6-tetrahydro-4-pyridinyl)-4-phenylpiperazine (CAS: 306977-25-3)

1-(1-Methyl-1,2,3,6-tetrahydro-4-pyridinyl)-4-phenylpiperazine (CAS: 306977-25-3) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its pharmacological properties, particularly its interactions with neurotransmitter receptors, which may have implications for the treatment of neurological and psychiatric disorders. This research brief synthesizes the latest findings on this compound, providing insights into its mechanism of action, therapeutic potential, and ongoing research developments.

Recent investigations have focused on the compound's affinity for serotonin and dopamine receptors, which are critical targets in the treatment of conditions such as schizophrenia, depression, and Parkinson's disease. Structural analyses suggest that the tetrahydro-4-pyridinyl and phenylpiperazine moieties contribute to its binding specificity and efficacy. Advanced computational modeling and in vitro assays have been employed to elucidate these interactions, offering a deeper understanding of its pharmacodynamics.

In vivo studies have demonstrated promising results, with the compound exhibiting favorable pharmacokinetic profiles, including good blood-brain barrier penetration and metabolic stability. These properties enhance its potential as a lead candidate for further drug development. However, challenges such as off-target effects and dose optimization remain areas of active research. Collaborative efforts between academic and industrial researchers are underway to address these issues and refine the compound's therapeutic application.

Emerging data from preclinical trials highlight the compound's neuroprotective effects, particularly in models of neurodegenerative diseases. For instance, recent findings indicate that it may mitigate oxidative stress and inflammation in neuronal cells, suggesting a broader therapeutic scope beyond its initial receptor-targeted applications. These findings are supported by proteomic and transcriptomic analyses, which reveal its impact on key signaling pathways involved in cell survival and synaptic plasticity.

Future research directions include the synthesis of derivatives to enhance selectivity and reduce potential side effects. Additionally, clinical trials are being planned to evaluate its safety and efficacy in human subjects. The integration of artificial intelligence in drug design is also being explored to accelerate the identification of optimal structural modifications. As the field advances, 1-(1-Methyl-1,2,3,6-tetrahydro-4-pyridinyl)-4-phenylpiperazine continues to be a focal point of innovation in medicinal chemistry.

In conclusion, the compound 306977-25-3 represents a promising avenue for therapeutic development, with its multifaceted pharmacological properties and growing body of supportive evidence. Continued interdisciplinary research will be essential to fully realize its potential and translate these findings into clinical applications. This brief underscores the importance of ongoing investigation and collaboration in advancing our understanding of this compound and its role in modern medicine.

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